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Compound of Interest

Compound Name: (Methylthio)acetic acid

CAS No.: 2444-37-3

Cat. No.: B1199463

Get Quote

CAS: 2444-37-3 | Formula: C₃H₆O₂S | Molecular Weight: 106.14 g/mol

Executive Summary
(Methylthio)acetic acid (MTA) represents a critical structural motif in organosulfur chemistry,

serving as a bridge between simple thioethers and complex carboxylic acids. Characterized by

the juxtaposition of a "soft" nucleophilic sulfur atom and a "hard" electrophilic carboxyl group,

MTA functions as a versatile bidentate ligand in coordination chemistry and a potent enzyme

inhibitor in biological systems. This guide dissects the physicochemical properties, synthetic

pathways, and reactive capabilities of MTA, providing researchers with a grounded framework

for its application in drug development and material science.

Molecular Architecture & Physicochemical Profile
The reactivity of (Methylthio)acetic acid is governed by the inductive effects of the sulfur atom

on the adjacent methylene and carboxyl groups. Unlike acetic acid, the presence of the sulfur

atom at the

-position significantly alters the acidity and coordination potential.
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Physicochemical Data Table
Property Value Structural Implication

pKa (25°C) 3.66

Significantly more acidic than

acetic acid (4.76) due to

sulfur's polarizability and

inductive stabilization of the

carboxylate anion.

Boiling Point 130–131°C (27 mmHg)

Indicates strong intermolecular

hydrogen bonding

(dimerization).

Melting Point 13–14°C

Low melting point suggests

conformational flexibility of the

bond.

Density 1.219 g/mL

High density relative to

aliphatic acids due to the

heavy sulfur atom.

Refractive Index 1.495

High polarizability,

characteristic of sulfur-

containing compounds.

Structural Visualization
The following diagram illustrates the connectivity and the dual-donor nature (O-donor and S-

donor) of the molecule.

Functional Domains Acidic Domain

CH3 S1.82 Å CH21.82 Å C=O1.51 Å OH
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Figure 1: Connectivity of (Methylthio)acetic acid showing the thioether and carboxylic acid

domains.

Synthetic Pathways & Causality
The synthesis of (Methylthio)acetic acid relies on bimolecular nucleophilic substitution (

). The choice of reagents and conditions is dictated by the need to prevent over-alkylation
(formation of sulfonium salts) and to manage the exothermicity of the reaction.

Primary Synthesis Protocol: Thiolate Displacement
Reaction:

Causality in Protocol Design:

Reagent Choice (Chloroacetic Acid): Chosen over bromoacetic acid to control reaction rate

and reduce cost, despite Br being a better leaving group.

pH Control: The reaction must remain alkaline to ensure the carboxylic acid is deprotonated

(forming the carboxylate), preventing the sulfur nucleophile from attacking the protonated

acid which could lead to side reactions.

Temperature Management: The reaction is exothermic. Cooling is essential to prevent the

oxidation of the thiolate to disulfide.

Step-by-Step Methodology:

Preparation of Nucleophile: In a 3-neck flask, dissolve Sodium Methanethiolate (1.1 eq) in

water at 0°C.

Addition: Add a solution of Chloroacetic acid (1.0 eq) neutralized with NaOH (to form sodium

chloroacetate) dropwise over 30 minutes.

Critical Check: Maintain temperature < 10°C to minimize thermal degradation.

Reaction: Allow to warm to room temperature and stir for 2 hours.
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Acidification: Cool to 0°C and acidify with conc. HCl to pH 1. This protonates the carboxylate,

causing the product to phase separate or become extractable.

Extraction: Extract with Dichloromethane (DCM). The product prefers the organic phase in its

protonated form.

Purification: Vacuum distillation (bp 130°C @ 27 mmHg).

Synthetic Workflow Diagram

Reagents:
NaSMe + Cl-CH2-COOH

Neutralization
(Form Na-Chloroacetate)

NaOH

SN2 Substitution
(0-10°C, pH > 9)

Mixing

Acidification (HCl)
(Protonation of Carboxylate)

Complete Conversion

Phase Separation / Extraction

pH < 1

Product:
(Methylthio)acetic acid

Distillation
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Click to download full resolution via product page

Figure 2: Step-wise synthetic workflow for the production of (Methylthio)acetic acid.

Reactivity & Coordination Chemistry
MTA acts as a "hybrid" ligand. The sulfur atom is a soft base (high polarizability), while the

carboxylate oxygen is a hard base. This duality allows it to coordinate with a wide spectrum of

metal ions.

Metal Coordination[1]
Soft Metals (Ag+, Cu+): Coordinate primarily through the Sulfur atom.

Hard Metals (Ca2+, Mg2+): Coordinate primarily through the Carboxylate Oxygen.

Borderline Metals (Cu2+, Zn2+): Often form chelate rings involving both S and O donors,

creating stable 5-membered rings.

Biological Inhibition (Sarcosine Oxidase)
MTA is a known competitive and irreversible inhibitor of Sarcosine Oxidase. The mechanism

involves the structural similarity between MTA and the substrate (Sarcosine, N-methylglycine).

Mechanism: The enzyme attempts to oxidize the S-methyl group (analogous to the N-methyl

of sarcosine), leading to a dead-end complex or covalent modification of the active site.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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